Cas no 1206972-45-3 (2-Chloro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Chloro-5-(trifluoromethoxy)pyridine
• CAS No: 1206972-45-3
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• MDL: MFCD18257007
• CID: 1036135
• PubChem ID: 22000229
• Update Time: 2025-10-23

2-Chloro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethoxy)pyridine
• 2-?chloro-?5-?(trifluoromethoxy)?Pyridine

• MDL： MFCD18257007
• Inchi： 1S/C6H3ClF3NO/c7-5-2-1-4(3-11-5)12-6(8,9)10/h1-3H
• InChI Key： PONLSAHALFQCNY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Chloro-5-(trifluoromethoxy)pyridine

Recent Advances in the Application of 2-Chloro-5-(trifluoromethoxy)pyridine and Related Compound 1206972-45-3 in Chemical Biology and Pharmaceutical Research

2-Chloro-5-(trifluoromethoxy)pyridine (CAS: 1206972-45-3) is a key intermediate in the synthesis of various bioactive molecules, particularly in agrochemical and pharmaceutical industries. Recent studies have highlighted its significance in the development of novel compounds with potential therapeutic applications. This research briefing provides an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable applications of 2-Chloro-5-(trifluoromethoxy)pyridine is its role as a building block in the synthesis of pyridine-based derivatives. Recent research has demonstrated its utility in creating compounds with enhanced biological activity, particularly in the areas of antimicrobial and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a new class of pyridine derivatives using this compound, which exhibited significant inhibitory effects against bacterial pathogens.

In addition to its antimicrobial properties, 2-Chloro-5-(trifluoromethoxy)pyridine has been investigated for its potential in central nervous system (CNS) drug development. Researchers have utilized this compound to synthesize novel ligands targeting neurotransmitter receptors, showing promising results in preclinical models of neurological disorders. The compound's trifluoromethoxy group is particularly valuable for enhancing the metabolic stability and bioavailability of these ligands.

Another area of interest is the use of 2-Chloro-5-(trifluoromethoxy)pyridine in the development of agrochemicals. Recent patents have disclosed its incorporation into new pesticide formulations, where it acts as a key intermediate for compounds with improved pest control efficacy and environmental safety profiles. This aligns with the growing demand for sustainable agricultural solutions.

Looking ahead, the versatility of 2-Chloro-5-(trifluoromethoxy)pyridine and related compounds like 1206972-45-3 continues to inspire innovative research in chemical biology and drug discovery. Future studies are expected to explore their applications in targeted drug delivery systems and as probes for biological imaging, further expanding their impact in the pharmaceutical and biomedical fields.